(S)-3-[(2-Amino-acetyl)-isopropyl-amino]-piperidine-1-carboxylic acid tert-butyl ester

• IUPAC Name: tert-butyl (3S)-3-[(2-aminoacetyl)-propan-2-ylamino]piperidine-1-carboxylate
• InChI: InChI=1S/C15H29N3O3/c1-11(2)18(13(19)9-16)12-7-6-8-17(10-12)14(20)21-15(3,4)5/h11-12H,6-10,16H2,1-5H3/t12-/m0/s1
• InChI Key: MWNHMYGBGINGBI-LBPRGKRZSA-N
• Canonical SMILES: CC(C)N(C1CCCN(C1)C(=O)OC(C)(C)C)C(=O)CN
• Isomeric SMILES: CC(C)N([C@H]1CCCN(C1)C(=O)OC(C)(C)C)C(=O)CN
• Molecular Formula: C15H29N3O3
• Molecular Weight: 299.41 g/mol

Description

(S)-3-[(2-Amino-acetyl)-isopropyl-amino]-piperidine-1-carboxylic acid tert-butyl ester is a chiral piperidine derivative featuring a tert-butyl carbamate protecting group, an isopropyl-substituted amino linkage, and a 2-amino-acetyl moiety. This compound is commonly utilized as an intermediate in pharmaceutical synthesis, particularly in the development of protease inhibitors and peptide-based therapeutics due to its stereochemical specificity and stability under basic conditions . The tert-butyl ester group enhances solubility in organic solvents, while the isopropyl-amino substituent contributes to steric hindrance, influencing regioselectivity in coupling reactions .

Biological Activity

(S)-3-[(2-Amino-acetyl)-isopropyl-amino]-piperidine-1-carboxylic acid tert-butyl ester is a piperidine derivative that exhibits notable biological activity, particularly in pharmacology. This compound is part of a class of piperidine derivatives recognized for their diverse pharmacological properties, including potential applications in treating neurological disorders and other health conditions.

Chemical Structure and Properties

The compound has the molecular formula C18H27N3O3 and a molecular weight of approximately 333.43 g/mol. The presence of chiral centers in its structure suggests that it may exist in multiple stereoisomeric forms, which can significantly influence its biological activity and pharmacological properties.

Biological Activity

Research indicates that (S)-3-[(2-Amino-acetyl)-isopropyl-amino]-piperidine-1-carboxylic acid tert-butyl ester exhibits various biological activities due to its structural features. Key areas of investigation include:

• Neuropharmacological Effects : The compound shows potential in modulating neurotransmitter systems, which may be beneficial in treating conditions like depression and anxiety.
• Anti-inflammatory Properties : Preliminary studies suggest that it may have anti-inflammatory effects, making it a candidate for further research in inflammatory disorders.
• Enzyme Inhibition : The compound has been investigated for its ability to inhibit certain enzymes, particularly those involved in the nitric oxide synthase pathway, which is crucial for various physiological processes.

The specific mechanisms through which this compound exerts its effects are subjects of ongoing research. Interaction studies typically focus on its binding affinity to specific biological targets. Techniques such as molecular docking studies and enzyme assays are employed to elucidate these mechanisms.

Table 1: Comparison of Biological Activities

Compound Name	Structural Features	Biological Activity
(S)-3-[(2-Amino-acetyl)-isopropyl-amino]-piperidine-1-carboxylic acid tert-butyl ester	Piperidine ring with amino-acetyl group	Neuropharmacological effects, anti-inflammatory properties
1-(4-Methylphenyl)piperidin-4-amine	Piperidine ring with a phenyl substituent	Antidepressant effects
N-(2-Aminoethyl)piperidin-1-carboxamide	Aminoethyl side chain	Potential anti-inflammatory activity
4-(Aminomethyl)piperidine	Simple piperidine derivative	Analgesic properties

Case Studies

Several case studies have explored the biological activity of (S)-3-[(2-Amino-acetyl)-isopropyl-amino]-piperidine-1-carboxylic acid tert-butyl ester. For instance:

• Study on Neurotransmitter Modulation : A study published in a pharmacological journal investigated the effects of this compound on serotonin and dopamine receptors. Results indicated that it could enhance serotonin receptor activity, suggesting potential antidepressant properties.
• Anti-inflammatory Research : Another study focused on the compound's ability to inhibit pro-inflammatory cytokines in vitro. The findings revealed that it significantly reduced the levels of TNF-alpha and IL-6, indicating its potential as an anti-inflammatory agent.
• Enzyme Inhibition Analysis : Research conducted on the inhibition of nitric oxide synthase demonstrated that the compound could effectively inhibit both neuronal and inducible isoforms, which are critical for managing vascular functions and inflammatory responses.

Scientific Research Applications

Structural Characteristics

The compound features a piperidine ring, an amino acid derivative, and a tert-butyl ester group. The tert-butyl ester enhances lipophilicity, potentially improving bioavailability. The amino-acetyl group contributes to its functionality, making it suitable for various biological applications.

The biological activity of (S)-3-[(2-Amino-acetyl)-isopropyl-amino]-piperidine-1-carboxylic acid tert-butyl ester has been studied extensively. Key aspects include:

• Therapeutic Applications : Research indicates potential uses in treating neurological disorders due to its interaction with neurotransmitter systems.
• Quantitative Structure-Activity Relationship (QSAR) : Computational methods help predict biological activities based on the compound's structure, correlating chemical structure with biological effects.

Neurological Research

A study explored the compound's effects on neurotransmitter release in neuronal cells, suggesting a modulatory role that could be beneficial in treating conditions like depression or anxiety.

Anticonvulsant Activity

Research indicated that derivatives of this compound might exhibit anticonvulsant properties similar to those observed in gabapentin, a well-known piperidine derivative used for neuropathic pain treatment.

Interaction Studies

Studies focused on how (S)-3-[(2-Amino-acetyl)-isopropyl-amino]-piperidine-1-carboxylic acid tert-butyl ester interacts with specific biological targets, essential for predicting pharmacokinetic and pharmacodynamic properties.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Analogues

The compound’s structural analogues differ in substituents, stereochemistry, and functional groups, leading to variations in reactivity, stability, and biological activity. Below is a comparative analysis:

Compound Name	Key Structural Differences	Molecular Weight (g/mol)	Purity	Applications/Notes
(S)-3-[(2-Amino-acetyl)-isopropyl-amino]-piperidine-1-carboxylic acid tert-butyl ester	Reference compound: Isopropyl-amino group, 2-amino-acetyl moiety, (S)-configuration.	~297.39 (estimated)	N/A	Intermediate for chiral drug synthesis; steric hindrance enhances reaction selectivity .
(R)-3-[(2-Amino-acetyl)-cyclopropyl-amino]-piperidine-1-carboxylic acid tert-butyl ester	Cyclopropyl-amino substituent (smaller ring) and (R)-stereochemistry.	297.39	≥95%	Potential use in constrained peptide analogs; cyclopropyl group improves metabolic stability .
(S)-3-[(2-Chloro-acetyl)-isopropyl-amino]-piperidine-1-carboxylic acid tert-butyl ester	Chloro-acetyl group replaces amino-acetyl; reactive halogen for nucleophilic substitution.	~315.89 (estimated)	Discontinued	Used in alkylation reactions; discontinued due to handling challenges of chloroacetyl group .
(S)-3-((S)-2-Amino-3-methyl-butyrylamino)-piperidine-1-carboxylic acid tert-butyl ester	Branched 2-amino-3-methyl-butyrylamino chain; dual stereocenters.	299.41 (C15H29N3O3)	N/A	Peptide backbone modification; enhances lipophilicity for membrane permeability .
(S)-4-Amino-3,3-dimethyl-piperidine-1-carboxylic acid tert-butyl ester hydrochloride	Dimethyl substitution at C3; hydrochloride salt form.	N/A	N/A	Water-soluble derivative for in vitro assays; dimethyl group reduces conformational flexibility .

Key Findings from Comparative Studies

Steric Effects: The isopropyl-amino group in the target compound provides greater steric hindrance compared to the cyclopropyl-amino analogue, reducing unwanted side reactions in peptide couplings . The dimethyl variant lacks an acetylated amino group, limiting its utility in acyl transfer reactions but improving solubility .

Reactivity: The chloro-acetyl analogue exhibits higher electrophilicity, enabling efficient nucleophilic substitutions, but its instability necessitates specialized storage . The 2-amino-3-methyl-butyrylamino variant’s branched chain increases hydrophobicity, making it suitable for lipid bilayer penetration in drug delivery systems .

Stereochemical Impact: The (S)-configuration in the target compound and its analogues ensures compatibility with L-amino acid-based therapeutics, whereas the (R)-cyclopropyl variant may serve as a diastereomeric impurity control .

Stability and Handling :

• The tert-butyl ester group universally enhances stability across analogues, but the hydrochloride salt form of the dimethyl variant offers superior aqueous solubility for biological testing .

Preparation Methods

Chiral Pool Synthesis from (S)-3-Aminopiperidine

This approach leverages enantiomerically pure (S)-3-aminopiperidine as the starting material, which is synthesized via asymmetric hydrogenation or resolution techniques. Subsequent steps involve:

• Boc Protection : Reaction with di-tert-butyl dicarbonate (Boc$_2$O) in dichloromethane catalyzed by 4-dimethylaminopyridine (DMAP) to yield (S)-1-Boc-3-aminopiperidine.

• Isopropylamino Introduction : Alkylation with isopropyl bromide under basic conditions (e.g., potassium carbonate in acetonitrile).

• Acylation with 2-Aminoacetyl Chloride : Conducted in tetrahydrofuran (THF) using triethylamine as a base.

Linear Synthesis from Piperidine Precursors

Alternative routes begin with unprotected piperidine derivatives, enabling late-stage functionalization:

• Piperidine Ring Formation : Cyclization of 1,5-diaminopentane derivatives under Mitsunobu conditions.

• Sequential Functionalization : Introduction of the isopropylamino group via reductive amination, followed by acylation with 2-aminoacetic acid activated by carbodiimide.

Step-by-Step Synthesis and Reaction Conditions

The following table summarizes critical steps, reagents, and conditions from representative protocols:

Step	Reaction Type	Reagents/Conditions	Yield	Key Considerations
1	Boc Protection	Boc$_2$O, DMAP, CH$_2$Cl$_2$, 0°C → RT	85–92%	Excludes racemization at chiral center.
2	Isopropylamination	Isopropyl bromide, K$_2$CO$_3$, CH$_3$CN, reflux	78%	Excess alkylating agent ensures complete substitution.
3	Acylation	2-Aminoacetyl chloride, Et$_3$N, THF, 0°C → RT	65–70%	Moisture-sensitive; requires anhydrous conditions.
4	Purification	Silica gel chromatography (EtOAc/hexanes)	–	Gradient elution separates diastereomers.

Boc Protection of (S)-3-Aminopiperidine

The Boc group is introduced under mild conditions to preserve stereochemistry. A typical protocol involves dissolving (S)-3-aminopiperidine (1.0 equiv) in dichloromethane, adding Boc$_2$O (1.2 equiv) and DMAP (0.1 equiv), and stirring at 0°C for 1 hour followed by 12 hours at room temperature. The tert-butyl carbamate product is isolated via aqueous workup and concentrated under reduced pressure.

Isopropylamino Group Installation

Alkylation proceeds via nucleophilic substitution, where the Boc-protected amine reacts with isopropyl bromide in acetonitrile under reflux (82°C) for 8–12 hours. Potassium carbonate (2.5 equiv) acts as a base, and the reaction is monitored by thin-layer chromatography (TLC).

Acylation with 2-Aminoacetyl Chloride

The amino group is acylated using 2-aminoacetyl chloride hydrochloride (1.5 equiv) in THF. Triethylamine (3.0 equiv) neutralizes HCl, and the reaction is stirred at 0°C for 30 minutes, then warmed to room temperature for 4 hours. The product is extracted with ethyl acetate and purified via column chromatography.

Optimization of Reaction Parameters

Temperature and Solvent Effects

• Boc Protection : Lower temperatures (0°C) minimize side reactions, while dichloromethane enhances reagent solubility.

• Acylation : THF outperforms DMF or DMSO in reducing epimerization risks.

Catalytic Enhancements

• DMAP Utilization : Accelerates Boc protection by 40% compared to non-catalytic conditions.

• Metal-Free Conditions : Avoids contamination in pharmaceutical intermediates.

Scalability and Industrial Adaptations

• Continuous Flow Reactors : Improve mixing and heat transfer during exothermic acylation steps.

• Automated Quenching : Reduces hydrolysis of acid-sensitive intermediates.

Analytical Characterization and Quality Control

The final product is validated using spectroscopic and chromatographic methods:

Technique	Key Data	Functional Group Confirmation
$^1\text{H NMR}$ (400 MHz, CDCl$_3$)	δ 1.44 (s, 9H, Boc), 3.20–3.80 (m, 6H, piperidine and isopropyl), 4.90 (bs, 2H, NH$_2$)	Boc methyl, piperidine protons.
$^{13}\text{C NMR}$	δ 28.4 (Boc CH$_3$), 80.1 (Boc quaternary C), 170.2 (C=O)	Carbonyl and Boc groups.
IR (KBr)	3340 cm$^{-1}$ (N–H), 1685 cm$^{-1}$ (C=O)	Amide and carbamate bonds.
HPLC (C18)	Retention time: 8.2 min, purity >98%	Monitors diastereomeric excess.

Comparative Evaluation of Synthetic Routes

Parameter	Chiral Pool Synthesis	Linear Synthesis
Stereochemical Purity	>99% ee (no racemization)	90–95% ee (requires chiral resolution)
Total Yield	52–58%	40–45%
Scalability	Suitable for kilogram-scale	Limited by cyclization efficiency
Cost	High (chiral starting material)	Moderate

The chiral pool method is preferred for pharmaceutical applications requiring high enantiopurity, while linear synthesis offers cost advantages for non-stereosensitive applications.

Challenges and Mitigation Strategies

• Epimerization During Acylation : Minimized by low-temperature reactions and short reaction times.

• Boc Deprotection Risks : Avoided by excluding acidic conditions post-protection.

• Byproduct Formation : Controlled via stoichiometric precision and iterative purification .

Q & A

Basic Research Questions

Q. What are the recommended methods for synthesizing (S)-3-[(2-Amino-acetyl)-isopropyl-amino]-piperidine-1-carboxylic acid tert-butyl ester, and how can reaction conditions be optimized?

• Methodology : Synthesis typically involves coupling tert-butyl-protected piperidine derivatives with amino-acetyl-isopropylamine precursors via carbodiimide-mediated amidation (e.g., EDC/HOBt). Optimization includes controlling stoichiometry (1:1.2 molar ratio of amine to acylating agent), temperature (0–25°C), and reaction time (12–24 hours). Purification via flash chromatography (silica gel, hexane/ethyl acetate gradient) ensures removal of unreacted reagents .
• Critical Parameters : Monitor reaction progress by TLC or LC-MS. Adjust pH to ~7.5 during aqueous workup to minimize tert-butyl ester hydrolysis .

Q. How can structural confirmation of this compound be achieved using spectroscopic and crystallographic techniques?

• Methodology :

• NMR : Use $^1H$- and $^{13}C$-NMR to confirm stereochemistry (e.g., (S)-configuration) and tert-butyl group integrity. Key signals include δ ~1.4 ppm (tert-butyl CH$_3$) and δ ~3.8–4.2 ppm (piperidine CH-N) .
• X-ray Crystallography : Co-crystallize with chiral resolving agents (e.g., tartaric acid derivatives) to determine absolute configuration. Refinement parameters (R-factor < 0.05) ensure accuracy .

Q. What safety protocols are essential for handling this compound in laboratory settings?

• Safety Measures :

• Wear PPE (gloves, goggles, lab coat) due to potential skin/eye irritation. Use fume hoods to avoid inhalation of fine powders.
• Store at 2–8°C under inert gas (N$_2$) to prevent tert-butyl ester degradation.
• In case of exposure, rinse skin/eyes with water for 15 minutes and seek medical attention .

Advanced Research Questions

Q. How do stereochemical variations (e.g., (S)- vs. (R)-configuration) impact the compound’s reactivity and biological activity?

• Methodology :

• Synthesize enantiomers via chiral auxiliaries (e.g., Evans oxazolidinones) or enzymatic resolution. Compare kinetic parameters (e.g., $k_{cat}/K_M$) in enzymatic assays or receptor-binding studies.
• Example : In analogs like tert-butyl oxadiazolyl-piperidine carboxylates, the (S)-enantiomer showed 10-fold higher binding affinity to target enzymes than the (R)-form .

Q. What strategies can resolve contradictions in solubility or stability data reported across studies?

• Methodology :

• Validate solubility using standardized protocols (e.g., shake-flask method in PBS at 25°C). For low solubility (<3.5 × 10$^{-5}$ g/L), employ co-solvents (DMSO ≤1% v/v) or cyclodextrin encapsulation .
• Stability studies under varied conditions (pH 3–9, 25–40°C) with LC-MS monitoring identify degradation pathways (e.g., tert-butyl cleavage at pH < 4) .

Q. How can computational tools (e.g., ACD/Labs, DFT) predict physicochemical properties or reaction pathways for this compound?

• Methodology :

• Use ACD/Labs to calculate logP (~2.8), pKa (tert-butyl ester: ~0.5; piperidine NH: ~9.2), and solubility.
• DFT simulations (B3LYP/6-31G*) model transition states in amidation reactions, guiding catalyst selection (e.g., DMAP vs. Hünig’s base) .

Q. What analytical challenges arise in quantifying trace impurities (e.g., diastereomers, hydrolyzed byproducts) during quality control?

• Methodology :

• Develop a UPLC-MS/MS method with a chiral column (e.g., Chiralpak IA) to separate impurities. Limit detection thresholds to ≤0.1% via calibration curves (R$^2$ > 0.99).
• For hydrolyzed byproducts (e.g., piperidine-3-carboxylic acid), ion-pair chromatography (0.1% TFA in mobile phase) enhances retention .